Cas no 2751696-97-4 ((1R)-8-chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carbonyl chloride)

• Product Name: (1R)-8-chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carbonyl chloride
• CAS No: 2751696-97-4
• MF: C₁₂H₁₃Cl₂NO
• MW: 258.143721342087
• CID: 5672321
• PubChem ID: 165739288
• Update Time: 2025-06-26

(1R)-8-chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2751696-97-4
• (1R)-8-chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carbonyl chloride
• EN300-26976279

• Inchi： 1S/C12H13Cl2NO/c1-8-7-15(12(14)16)5-4-9-2-3-10(13)6-11(8)9/h2-3,6,8H,4-5,7H2,1H3/t8-/m0/s1
• InChI Key： DIBPEZDDLXCXFT-QMMMGPOBSA-N
• SMILES： ClC(N1CCC2C=CC(=CC=2[C@@H](C)C1)Cl)=O

Computed Properties

• Exact Mass: 257.0374194g/mol
• Monoisotopic Mass: 257.0374194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.3Ų

Additional information on (1R)-8-chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carbonyl chloride

Introduction to (1R)-8-chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carbonyl chloride (CAS No. 2751696-97-4)

(1R)-8-chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carbonyl chloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2751696-97-4, belongs to the benzazepine class of heterocyclic compounds, which are widely recognized for their biological activity and potential therapeutic applications.

The molecular structure of (1R)-8-chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carbonyl chloride incorporates several key functional groups that contribute to its reactivity and utility in synthetic chemistry. The presence of a chloro substituent at the 8-position and a carbonyl chloride group at the 3-position makes this compound particularly interesting for further derivatization and application in drug development.

In recent years, there has been a growing interest in benzazepine derivatives due to their potential as pharmacological agents. The specific stereochemistry indicated by the (1R) configuration suggests that this compound may exhibit enantioselective properties, which are highly valued in modern drug design. The tetrahydro system provides a rigid scaffold that can be modulated to enhance binding affinity and selectivity for biological targets.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to improve pharmacokinetic profiles. The chloro and carbonyl chloride functionalities in (1R)-8-chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carbonyl chloride offer versatile handles for further chemical modifications. These groups can be readily incorporated into more complex molecules through nucleophilic substitution reactions, allowing for the synthesis of novel analogs with tailored biological activities.

The synthesis of this compound involves multi-step organic transformations that require careful control of reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired stereochemical configuration. These techniques are essential for producing enantiomerically pure compounds, which are crucial for pharmaceutical applications.

The biological activity of (1R)-8-chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carbonyl chloride has been explored in several preclinical studies. Preliminary findings suggest that this compound may exhibit interactions with various neurotransmitter receptors and enzymes, making it a promising candidate for treating neurological disorders. Additionally, its structural similarity to known bioactive molecules suggests potential applications in other therapeutic areas as well.

The role of computational chemistry in the design and optimization of such compounds cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities and pharmacokinetic properties before experimental validation. These computational approaches help streamline the drug discovery process by identifying promising candidates early in the development pipeline.

In conclusion, (1R)-8-chloro-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carbonyl chloride represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in the discovery and development of new therapeutic agents.